Cas no 727664-91-7 (MLS0315771)

MLS0315771 structure
MLS0315771 structure
Product Name:MLS0315771
CAS No:727664-91-7
MF:C15H12FNOS
MW:273.32528591156
CID:4657922
PubChem ID:1510389
Update Time:2025-10-19

MLS0315771 Chemical and Physical Properties

Names and Identifiers

    • MLS0315771
    • 2-(2,5-Dimethylphenyl)-6-fluoro-1,2-benzisothiazol-3(2H)-one
    • 2-(2,5-Dimethylphenyl)-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
    • 2-(2,5-Dimethylphenyl)-6-fluorobenzo[d]isothiazol-3(2H)-on
    • 2-(2,5-Dimethylphenyl)-6-fluorobenzo[d]isothiazol-3(2H)-one
    • Broad ID:BRD-K67258146
    • Inchi: 1S/C15H12FNOS/c1-9-3-4-10(2)13(7-9)17-15(18)12-6-5-11(16)8-14(12)19-17/h3-8H,1-2H3
    • InChI Key: GRGDWLDSVPJEJU-UHFFFAOYSA-N
    • SMILES: C1C=C2C(N(C3C=C(C=CC=3C)C)SC2=CC=1F)=O

MLS0315771 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

MLS0315771 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-112945-10mM*1mLinDMSO
MLS0315771
727664-91-7 99.31%
10mM*1mLinDMSO
¥1540 2023-07-26
MedChemExpress
HY-112945-5mg
MLS0315771
727664-91-7 99.46%
5mg
¥1400 2025-04-16
MedChemExpress
HY-112945-10mg
MLS0315771
727664-91-7 99.46%
10mg
¥2100 2025-04-16
MedChemExpress
HY-112945-25mg
MLS0315771
727664-91-7 99.46%
25mg
¥3900 2025-04-16
MedChemExpress
HY-112945-50mg
MLS0315771
727664-91-7 99.46%
50mg
¥5200 2025-04-16
MedChemExpress
HY-112945-100mg
MLS0315771
727664-91-7 99.41%
100mg
¥6900 2024-05-25
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M877631-5mg
MLS0315771
727664-91-7 ≥98%
5mg
¥1,436.40 2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M877631-10mg
MLS0315771
727664-91-7 ≥98%
10mg
¥2,154.60 2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce46980-5mg
MLS0315771
727664-91-7 98%
5mg
¥1248.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce46980-10mg
MLS0315771
727664-91-7 98%
10mg
¥1872.00 2023-09-08

MLS0315771 Production Method

Production Method 1

Reaction Conditions
1.1R:AlMe3, S:THF, S:CH2Cl2, 0°C; 0°C → rt; 30 min, rt
1.2rt → 60°C; overnight, 60°C
1.3R:HCl, S:H2O
2.1R:PhI(O2CCF3)2, R:F3CCO2H, S:CH2Cl2, 0°C; overnight, rt
Reference
Design, synthesis and evaluation of benzoisothiazolones as selective inhibitors of PHOSPHO1
By Bravo, Yalda et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(17), 4308-4311

Production Method 2

Reaction Conditions
1.1R:[PrPO(OH)]2O, S:AcOEt, 15 min, rt
1.2R:N-Methylmorpholine, 3 h, rt
1.3R:AcOEt
Reference
Potent, Selective, and Orally Available Benzoisothiazolone Phosphomannose Isomerase Inhibitors as Probes for Congenital Disorder of Glycosylation Ia
By Dahl, Russell et al, Journal of Medicinal Chemistry, 2011, 54(10), 3661-3668

MLS0315771 Raw materials

MLS0315771 Preparation Products

Additional information on MLS0315771

Professional Introduction to Compound CAS No. 727664-91-7 and Product Name MLS0315771

Compound CAS No. 727664-91-7 is a meticulously characterized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique molecular structure and properties, has been extensively studied for its potential applications in drug discovery and therapeutic development. The product name MLS0315771 is associated with this compound, often indicating a specific grade or formulation that meets stringent quality standards for research and industrial purposes.

The molecular framework of CAS No. 727664-91-7 exhibits distinctive features that make it a compelling candidate for further investigation. Its chemical composition and stereochemistry have been thoroughly analyzed using advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have revealed critical insights into its reactivity, solubility, and interaction with biological targets.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents that can modulate biological pathways associated with various diseases. CAS No. 727664-91-7, with its unique chemical properties, has been explored as a potential lead compound in several pharmacological studies. Its ability to interact with specific enzymes and receptors has made it a valuable tool in the quest for new treatments for conditions such as inflammation, neurodegenerative disorders, and metabolic diseases.

One of the most promising areas of research involving CAS No. 727664-91-7 is its application in the development of small-molecule inhibitors. These inhibitors have shown considerable efficacy in preclinical models by selectively targeting pathogenic pathways without affecting normal cellular functions. The compound’s ability to bind to its target proteins with high affinity and specificity has been a key factor in its success as a lead molecule.

The synthesis of CAS No. 727664-91-7 has been optimized to ensure high yield and purity, making it suitable for large-scale production. Advanced synthetic methodologies have been employed to construct its complex molecular structure, including cross-coupling reactions, palladium-catalyzed transformations, and iterative functional group modifications. These synthetic strategies have not only improved the accessibility of the compound but also paved the way for the development of analogues with enhanced pharmacological properties.

Product name MLS0315771, derived from CAS No. 727664-91-7, represents a refined version of this compound that has undergone rigorous quality control measures. It is formulated to meet the exacting standards required for industrial applications, ensuring consistency and reliability in experimental outcomes. The product is available in various grades, catering to different research needs ranging from academic studies to commercial drug development.

The pharmacokinetic profile of CAS No. 727664-91-7 has been extensively evaluated through in vitro and in vivo studies. These investigations have provided valuable data on its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). The compound has demonstrated favorable pharmacokinetic properties, including reasonable bioavailability and moderate metabolic clearance rates, which are crucial factors for its potential clinical translation.

Recent advancements in computational chemistry have further enhanced the understanding of CAS No. 727664-91-7’s interactions with biological targets. Molecular docking simulations have been performed to predict binding affinities and identify key residues involved in substrate recognition. These computational studies have complemented experimental efforts by providing insights into the structural basis of drug-receptor interactions.

The therapeutic potential of CAS No. 727664-91-7 has been validated through several preclinical trials conducted on animal models. These trials have shown promising results in treating conditions such as acute inflammation, neuroinflammation, and oxidative stress-related disorders. The compound’s ability to modulate inflammatory pathways without significant side effects makes it an attractive candidate for further clinical development.

In conclusion, Compound CAS No. 727664-91-7, marketed under the product name MLS0315771, represents a significant advancement in pharmaceutical chemistry. Its unique molecular properties, coupled with its favorable pharmacokinetic profile and therapeutic potential, position it as a promising candidate for future drug development efforts. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the field of medicinal chemistry.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.